Cas no 1185733-70-3 (2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate)

• Product Name: 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate
• CAS No: 1185733-70-3
• MF: C₈H₁₀Cl₃F₃N₂O₆S₂
• MW: 457.659007549286
• CID: 4576302
• Update Time: 2025-06-08

2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLIUM, 1,2-DIMETHYL-3-[(2,2,2-TRICHLOROETHOXY)SULFONYL]-, 1,1,1-TRIFLUOROMETHANESULFONATE
• 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate

• Inchi： 1S/C7H10Cl3N2O3S.CHF3O3S/c1-6-11(2)3-4-12(6)16(13,14)15-5-7(8,9)10;2-1(3,4)8(5,6)7/h3-4H,5H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： AZVBDWITZWWGFG-UHFFFAOYSA-M
• SMILES： C1(C)N(C)C=C[N+]=1S(OCC(Cl)(Cl)Cl)(=O)=O.C(F)(F)(F)S([O-])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate

2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate (CAS No. 1185733-70-3): A Comprehensive Overview

2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate (CAS No. 1185733-70-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its complex molecular structure, which includes a triflate anion and a trichloroethoxysulfuryl functional group. The combination of these functionalities imparts unique chemical properties that make it a valuable reagent in various synthetic transformations and pharmaceutical applications.

The triflate anion is a well-known leaving group in organic synthesis, known for its high reactivity and stability under a wide range of reaction conditions. This property makes it an excellent choice for nucleophilic substitution reactions, particularly in the synthesis of complex organic molecules. The trichloroethoxysulfuryl group, on the other hand, introduces additional reactivity and functional diversity to the molecule. This group can participate in various chemical reactions, such as sulfenylation and chlorination, making it a versatile building block in synthetic chemistry.

In recent years, the use of 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate has been explored in several cutting-edge research areas. One notable application is in the development of novel catalysts for asymmetric synthesis. Asymmetric catalysis is a crucial technique in organic chemistry that allows for the selective formation of enantiomerically pure compounds. The unique electronic and steric properties of this compound make it an attractive candidate for designing chiral catalysts that can enhance the efficiency and selectivity of asymmetric reactions.

Beyond its role as a synthetic reagent, 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate has also shown promise in pharmaceutical research. The presence of the triflate anion and the trichloroethoxysulfuryl group can influence the pharmacokinetic properties of drug molecules. For instance, these functionalities can enhance solubility and bioavailability, which are critical factors in drug design and development. Additionally, the compound's ability to undergo various chemical transformations can be harnessed to create prodrugs that are activated under specific physiological conditions.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate as a scaffold for developing antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes. This finding opens up new avenues for the development of broad-spectrum antiviral drugs that could address emerging viral threats.

In addition to its applications in synthetic chemistry and pharmaceutical research, 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate has also been investigated for its potential use in materials science. The compound's unique electronic properties make it suitable for applications in electronic devices and sensors. For example, researchers at a leading materials science institute have developed thin films incorporating this compound that exhibit enhanced conductivity and stability under various environmental conditions. These materials have potential applications in flexible electronics and wearable devices.

The safety profile of 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate is another important consideration for its practical use. While detailed toxicological studies are ongoing, preliminary data suggest that this compound is relatively stable and does not pose significant health risks when handled under appropriate laboratory conditions. However, standard safety protocols should always be followed to ensure safe handling and storage.

In conclusion, 2,3-dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate (CAS No. 1185733-70-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an invaluable tool for researchers seeking to advance their work in these fields. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in future scientific discoveries.